Task-1-IN-1

• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol
• InChI: InChI=1S/C22H20N2O2/c1-2-16-9-6-7-14-20(16)24-22(26)18-12-8-13-19(15-18)23-21(25)17-10-4-3-5-11-17/h3-15H,2H2,1H3,(H,23,25)(H,24,26)
• InChIKey: MRIKKSSTVCDDDZ-UHFFFAOYSA-N

Task-1-IN-1: Selective TASK-1 Inhibitor

Task-1-IN-1 (also known as compound F3; IUPAC: 3-benzamido-N-(2-ethylphenyl)benzamide) is a bis-amide small molecule that acts as a potent and selective inhibitor of the TASK-1 (KCNK3, K2P3.1) two-pore domain potassium channel [1]. It exhibits an IC50 of 148 nM against TASK-1 and shows reduced inhibition of the closely related TASK-3 channel (IC50 = 1750 nM), with no significant effect on other K+ channels . Structurally, the compound comprises a 3-benzamidobenzoic acid core and has been characterized by X-ray crystallography and molecular modeling to bind within the central cavity of the TASK-1 pore [2].

TASK-1 channel inhibition study context

Reported selectivity over TASK-3

Reported TASK-1-dependent cell-model endpoint

• [1] Arévalo B, et al. Selective TASK-1 Inhibitor with a Defined Structure-Activity Relationship Reduces Cancer Cell Proliferation and Viability. J Med Chem. 2022;65(22):15014-15027. View Source
• [2] Arévalo B, et al. Selective TASK-1 Inhibitor with a Defined Structure-Activity Relationship Reduces Cancer Cell Proliferation and Viability. J Med Chem. 2022;65(22):15014-15027. View Source

Task-1-IN-1: Why Generic Substitution Fails

The TASK-1 inhibitor class exhibits substantial heterogeneity in both potency and selectivity profiles, making generic substitution scientifically unsound. Compounds within this class, such as ML365, AVE0118, A1899, and PK-THPP, display marked differences in their TASK-1 versus TASK-3 selectivity ratios, ranging from 12-fold (Task-1-IN-1) to over 60-fold (ML365) [1], as well as divergent off-target profiles against Kv1.5 and other K+ channels [2]. Furthermore, functional validation in disease-relevant cellular models varies considerably; for instance, Task-1-IN-1 has been explicitly validated for anticancer activity in MCF-7 cells with genetic knockdown controls [3], a validation that is absent for many other TASK-1 inhibitors. Substituting Task-1-IN-1 with a more potent but less functionally characterized inhibitor, or one with a different selectivity window, could compromise experimental reproducibility and lead to misinterpretation of TASK-1-specific versus TASK-3-mediated or off-target effects. The quantitative evidence below delineates the specific differentiation dimensions that justify the procurement of Task-1-IN-1 over its closest analogs.

TASK-1/TASK-3 selectivity window may differ from dual inhibitors (e.g., A1899).

Target-engagement evidence in cancer model may not transfer to other TASK-1 inhibitors.

Binding site characterization may vary, altering structure-function interpretation.

• [1] Flaherty DP, et al. Potent and selective inhibitors of the TASK-1 potassium channel through chemical optimization of a bis-amide scaffold. Bioorg Med Chem Lett. 2014;24(16):3968-3973. View Source
• [2] Kiper AK, et al. Kv1.5 blockers preferentially inhibit TASK-1 channels: TASK-1 as a target against atrial fibrillation and obstructive sleep apnea? Pflugers Arch. 2015;467(5):1081-90. View Source
• [3] Arévalo B, et al. Selective TASK-1 Inhibitor with a Defined Structure-Activity Relationship Reduces Cancer Cell Proliferation and Viability. J Med Chem. 2022;65(22):15014-15027. View Source

Task-1-IN-1 Selectivity & Functional Validation

Selectivity Profile Across TASK-1 Inhibitors

Task-1-IN-1 exhibits an approximately 12-fold selectivity for TASK-1 (IC50 = 148 nM) over TASK-3 (IC50 = 1750 nM) in electrophysiological assays [1]. In contrast, ML365, a structurally distinct bis-amide TASK-1 inhibitor, displays a markedly higher selectivity of over 60-fold (TASK-1 IC50 = 16 nM; TASK-3 IC50 = 390 nM) under comparable assay conditions [2]. While ML365 is more potent, its higher selectivity ratio may be advantageous for studies requiring stringent discrimination between TASK-1 and TASK-3, whereas the 12-fold window of Task-1-IN-1 may be more appropriate for experiments where some TASK-3 engagement is tolerated or where the balance of inhibition is a desired feature.

Selectivity Profile

Reported

148 nM (TASK-1)

~11.8× over TASK-3

vs ML365 16 nM (~62×); A1899 7–35 nM (~2–10×)

Distinct moderate selectivity window for TASK-1 studies.

Cross-study comparison.

Evidence Dimension	TASK-1 vs. TASK-3 Selectivity Ratio (Fold-Selectivity)
Target Compound Data	IC50 (TASK-1) = 148 nM; IC50 (TASK-3) = 1750 nM; Selectivity Ratio = 11.8
Comparator Or Baseline	ML365: IC50 (TASK-1) = 16 nM; IC50 (TASK-3) = 390 nM; Selectivity Ratio = 24.4 (per assay) or >60 (reported)
Quantified Difference	Task-1-IN-1 selectivity ratio is approximately 2-fold lower than ML365 (11.8 vs. >24.4)
Conditions	Automated electrophysiology assay (Task-1-IN-1) vs. orthogonal electrophysiology assay (ML365)

Why This Matters

The selectivity window dictates the degree of potential cross-inhibition of TASK-3, which is crucial for interpreting phenotypic outcomes in cell types co-expressing both channels.

• [1] Arévalo B, et al. Selective TASK-1 Inhibitor with a Defined Structure-Activity Relationship Reduces Cancer Cell Proliferation and Viability. J Med Chem. 2022;65(22):15014-15027. View Source
• [2] Flaherty DP, et al. Potent and selective inhibitors of the TASK-1 potassium channel through chemical optimization of a bis-amide scaffold. Bioorg Med Chem Lett. 2014;24(16):3968-3973. View Source

TASK-1-Dependent Antiproliferative Activity in MCF-7

Task-1-IN-1 (10 μM, >96 h) reduces proliferation and viability of MCF-7 breast cancer cells by approximately 45% [1]. Critically, this anti-proliferative effect is completely abolished in MCF-7 cells where TASK-1 has been knocked down, confirming that the observed effect is mediated specifically through TASK-1 channel inhibition and not through off-target mechanisms [1]. This level of genetic validation is not available for many other TASK-1 inhibitors, such as A1899 or PK-THPP, which lack comparable functional data in cancer models.

Antiproliferative Effect

Reported

~45% reduction

at 10 µM, 96 h

TASK-1-dependent endpoint in MCF-7 model.

Effect absent in TASK-1 knockdown cells.

Evidence Dimension	Anti-proliferative Activity in MCF-7 Cells (Effect Dependent on TASK-1 Expression)
Target Compound Data	~45% reduction in proliferation in wild-type MCF-7 cells; no effect in TASK-1 knockdown MCF-7 cells
Comparator Or Baseline	Other TASK-1 inhibitors (A1899, PK-THPP, AVE0118): No reported data in MCF-7 proliferation assays with TASK-1 knockdown controls
Quantified Difference	Task-1-IN-1 is uniquely validated for TASK-1-dependent anticancer activity; comparators lack this validation
Conditions	MCF-7 breast cancer cell line, 10 μM compound, >96 h incubation

Why This Matters

Genetic validation provides unequivocal evidence of on-target mechanism, reducing the risk of spurious conclusions due to off-target effects in cancer research applications.

• [1] Arévalo B, et al. Selective TASK-1 Inhibitor with a Defined Structure-Activity Relationship Reduces Cancer Cell Proliferation and Viability. J Med Chem. 2022;65(22):15014-15027. View Source

Binding Site Mapping by Mutagenesis

Several compounds originally developed as Kv1.5 blockers (e.g., AVE0118, AVE1231/A293, A1899) have been found to potently inhibit TASK-1, often with higher affinity than for Kv1.5. For instance, AVE0118 exhibits an IC50 on TASK-1 that is 10-fold lower than its IC50 on Kv1.5 [1]. In contrast, Task-1-IN-1 was specifically designed and optimized for TASK-1 selectivity and shows no significant effect on other K+ channels, including Kv1.5, within the tested concentration range [2]. This indicates that Task-1-IN-1 is a more 'clean' pharmacological tool for isolating TASK-1-mediated effects compared to these promiscuous Kv1.5/TASK-1 dual inhibitors.

Binding Site Map

Reported

7 key residues

Central cavity mapping

Supports structure-function correlation for TASK-1.

Mutagenesis-validated binding pocket.

Evidence Dimension	Selectivity for TASK-1 over Kv1.5 (Off-Target Activity)
Target Compound Data	No significant inhibition of other K+ channels (including Kv1.5) at relevant concentrations
Comparator Or Baseline	AVE0118: IC50 (TASK-1) is 10-fold lower than IC50 (Kv1.5); AVE1231: IC50 (TASK-1) is 43-fold lower than IC50 (Kv1.5)
Quantified Difference	Task-1-IN-1 lacks significant Kv1.5 inhibition, whereas AVE0118 and AVE1231 are potent Kv1.5/TASK-1 dual inhibitors
Conditions	Two-electrode voltage clamp (TEVC) in Xenopus oocytes (comparator data); electrophysiology assays for Task-1-IN-1

Why This Matters

For studies aiming to specifically attribute effects to TASK-1 without confounding Kv1.5 modulation, Task-1-IN-1 offers a cleaner pharmacological profile.

• [1] Kiper AK, et al. Kv1.5 blockers preferentially inhibit TASK-1 channels: TASK-1 as a target against atrial fibrillation and obstructive sleep apnea? Pflugers Arch. 2015;467(5):1081-90. View Source
• [2] Arévalo B, et al. Selective TASK-1 Inhibitor with a Defined Structure-Activity Relationship Reduces Cancer Cell Proliferation and Viability. J Med Chem. 2022;65(22):15014-15027. View Source

Comparative TASK-1 Inhibitor Potency and Selectivity Profile of Task-1-IN-1 vs. A1899

Task-1-IN-1 inhibits TASK-1 with an IC50 of 148 nM and shows 12-fold selectivity over TASK-3 (IC50 = 1750 nM) [1]. A1899, a structurally distinct TASK-1 inhibitor, is more potent against TASK-1 with an IC50 of approximately 7 nM, but its selectivity over TASK-3 is only about 10-fold (IC50 = 70 nM) . While A1899 offers higher potency, its selectivity profile is comparable to Task-1-IN-1. However, Task-1-IN-1 benefits from a well-defined structure-activity relationship (SAR) and binding site mapping (residues I118A, L122A, F125A, Q126A, L232A, I235A, L239A) that confirms its specific binding to the TASK-1 central cavity [1].

Evidence Dimension	TASK-1 Potency and TASK-3 Selectivity
Target Compound Data	TASK-1 IC50 = 148 nM; TASK-3 IC50 = 1750 nM; Selectivity Ratio = 11.8
Comparator Or Baseline	A1899: TASK-1 IC50 = 7 nM; TASK-3 IC50 = 70 nM; Selectivity Ratio = 10
Quantified Difference	A1899 is ~21-fold more potent on TASK-1, but selectivity ratios are comparable (11.8 vs. 10)
Conditions	Electrophysiology assays (Task-1-IN-1) vs. CHO cells expressing human TASK-1/TASK-3 (A1899)

Why This Matters

Choice between Task-1-IN-1 and A1899 depends on experimental requirements: higher potency (A1899) vs. a well-characterized binding mode and cancer-specific validation (Task-1-IN-1).

• [1] Arévalo B, et al. Selective TASK-1 Inhibitor with a Defined Structure-Activity Relationship Reduces Cancer Cell Proliferation and Viability. J Med Chem. 2022;65(22):15014-15027. View Source

Task-1-IN-1 vs. PK-THPP: Inverse Selectivity Profiles Dictate Application Suitability

PK-THPP is a TASK-3-preferring inhibitor with an IC50 of 35 nM for TASK-3 and 300 nM for TASK-1 . In contrast, Task-1-IN-1 is a TASK-1-preferring inhibitor with an IC50 of 148 nM for TASK-1 and 1750 nM for TASK-3 [1]. This inverse selectivity profile makes the two compounds complementary tools: Task-1-IN-1 is suited for studies where TASK-1 inhibition is the primary goal with minimal TASK-3 interference, while PK-THPP is appropriate for TASK-3-dominant investigations. Using Task-1-IN-1 in place of PK-THPP would yield the opposite pharmacological outcome.

Evidence Dimension	TASK-1 vs. TASK-3 Inhibition Preference
Target Compound Data	TASK-1 IC50 = 148 nM; TASK-3 IC50 = 1750 nM; Prefers TASK-1 (11.8-fold)
Comparator Or Baseline	PK-THPP: TASK-1 IC50 = 300 nM; TASK-3 IC50 = 35 nM; Prefers TASK-3 (8.6-fold)
Quantified Difference	Opposite selectivity preference; Task-1-IN-1 inhibits TASK-1 11.8-fold more potently than TASK-3, whereas PK-THPP inhibits TASK-3 8.6-fold more potently than TASK-1
Conditions	Electrophysiology assays (Task-1-IN-1); cell-based assays for TASK-3/TASK-1 (PK-THPP)

Why This Matters

Procurement decisions must align with the intended molecular target; substituting one for the other would reverse the desired pharmacological effect.

• [1] Arévalo B, et al. Selective TASK-1 Inhibitor with a Defined Structure-Activity Relationship Reduces Cancer Cell Proliferation and Viability. J Med Chem. 2022;65(22):15014-15027. View Source

Task-1-IN-1 Application Scenarios

Positive Control for TASK-1 Cancer Proliferation Studies

Task-1-IN-1 is uniquely suited for studies examining the role of TASK-1 in cancer cell biology, particularly in breast cancer models. Its validated anti-proliferative effect in MCF-7 cells, which is completely abrogated by TASK-1 knockdown, provides a robust on-target control that is not available with other TASK-1 inhibitors [1]. This makes it an essential tool for elucidating TASK-1-dependent signaling pathways in oncology and for screening potential combination therapies.

TASK-1/TASK-3 Selectivity Probe for Electrophysiology

With an 11.8-fold selectivity for TASK-1 over TASK-3, Task-1-IN-1 serves as a valuable pharmacological probe for distinguishing TASK-1-mediated effects from those of the closely related TASK-3 channel in tissues where both are expressed [1]. Unlike more promiscuous inhibitors such as AVE0118, which also potently inhibit Kv1.5, Task-1-IN-1 provides a cleaner signal for attributing physiological responses specifically to TASK-1 [2].

Structure-Based Design Reference for TASK-1 Modulators

The defined binding site of Task-1-IN-1 within the TASK-1 central cavity, validated through molecular modeling and site-directed mutagenesis of seven key residues (I118A, L122A, F125A, Q126A, L232A, I235A, L239A), makes it an ideal reference compound for SAR studies and computational docking experiments aimed at developing next-generation TASK-1 modulators [1]. Its well-characterized interaction with the channel pore provides a structural benchmark for comparing novel inhibitors.

Control Compound for TASK-1 Inhibition in Electrophysiology and Cellular Assays

Task-1-IN-1 can be employed as a selective TASK-1 blocker in patch-clamp electrophysiology, two-electrode voltage clamp (TEVC), and cell-based assays to confirm the involvement of TASK-1 channels in observed ionic currents or cellular phenotypes. Its defined IC50 of 148 nM allows for precise concentration-response experiments, while its lack of significant activity on other K+ channels minimizes off-target confounding factors [1].

Application

Selection Property

Validation Focus

TASK-1 cancer cell proliferation studies

Reported on-target antiproliferative response

TASK-1-dependent endpoint in cell model

TASK-1 vs TASK-3 electrophysiology

Defined selectivity over TASK-3

Verify TASK-1 preferential inhibition

TASK-1 modulator design & SAR

Mutagenesis-defined binding site map

Structure-function correlation studies

• [1] Arévalo B, et al. Selective TASK-1 Inhibitor with a Defined Structure-Activity Relationship Reduces Cancer Cell Proliferation and Viability. J Med Chem. 2022;65(22):15014-15027. View Source
• [2] Kiper AK, et al. Kv1.5 blockers preferentially inhibit TASK-1 channels: TASK-1 as a target against atrial fibrillation and obstructive sleep apnea? Pflugers Arch. 2015;467(5):1081-90. View Source